Cas no 2137543-20-3 (5-(Azidomethyl)-2-ethyl-1,3-oxazole)

5-(Azidomethyl)-2-ethyl-1,3-oxazole is a heterocyclic compound featuring an azidomethyl functional group attached to an oxazole core. This structure makes it a versatile intermediate in organic synthesis, particularly in click chemistry applications due to the reactive azide moiety. The ethyl substituent at the 2-position enhances stability while maintaining reactivity. Its oxazole backbone contributes to its utility in pharmaceutical and agrochemical research, where such scaffolds are valued for their bioactivity. The compound is suitable for cycloaddition reactions, enabling efficient conjugation with alkynes or other functional groups. Careful handling is advised due to the potential sensitivity of the azide group.

5-(Azidomethyl)-2-ethyl-1,3-oxazole structure

2137543-20-3 structure

Product Name:5-(Azidomethyl)-2-ethyl-1,3-oxazole

CAS No:2137543-20-3

MF:C₆H₈N₄O

MW:152.153920173645

CID:6358620

PubChem ID:165458789

Update Time:2025-05-19

5-(Azidomethyl)-2-ethyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

- 5-(azidomethyl)-2-ethyl-1,3-oxazole
- 2137543-20-3
- EN300-741549
- 5-(Azidomethyl)-2-ethyl-1,3-oxazole
- Inchi： 1S/C6H8N4O/c1-2-6-8-3-5(11-6)4-9-10-7/h3H,2,4H2,1H3
- InChI Key： VMNLXAWKLRIKOF-UHFFFAOYSA-N
- SMILES： O1C(=CN=C1CC)CN=[N+]=[N-]

Computed Properties

Exact Mass: 152.06981089g/mol
Monoisotopic Mass: 152.06981089g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 40.4Å²

5-(Azidomethyl)-2-ethyl-1,3-oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-741549-1.0g	5-(azidomethyl)-2-ethyl-1,3-oxazole	2137543-20-3		1g	$0.0	2023-06-06

5-(Azidomethyl)-2-ethyl-1,3-oxazole Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Additional information on 5-(Azidomethyl)-2-ethyl-1,3-oxazole

Recent Advances in the Application of 5-(Azidomethyl)-2-ethyl-1,3-oxazole (CAS: 2137543-20-3) in Chemical Biology and Pharmaceutical Research

The compound 5-(Azidomethyl)-2-ethyl-1,3-oxazole (CAS: 2137543-20-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and bioconjugation. This heterocyclic azide derivative is particularly valued for its role in click chemistry, enabling efficient and selective modifications of biomolecules. Recent studies have explored its utility in the synthesis of novel bioactive compounds, targeted drug delivery systems, and as a tool for probing biological pathways.

One of the key areas of research involving 5-(Azidomethyl)-2-ethyl-1,3-oxazole is its application in bioorthogonal chemistry. The azide functional group allows for rapid and specific reactions with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This property has been leveraged to develop new probes for imaging and tracking biomolecules in live cells, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry. The study highlighted the compound's stability under physiological conditions and its compatibility with complex biological systems.

In drug discovery, 5-(Azidomethyl)-2-ethyl-1,3-oxazole has been employed as a building block for the synthesis of small-molecule inhibitors targeting various enzymes and receptors. A recent publication in ACS Chemical Biology detailed its incorporation into a series of oxazole-based inhibitors designed to modulate protein-protein interactions involved in inflammatory pathways. The researchers reported enhanced binding affinity and selectivity, attributed to the strategic placement of the azidomethyl group, which facilitated further derivatization and optimization of the lead compounds.

Additionally, the compound's potential in bioconjugation strategies has been explored in the context of antibody-drug conjugates (ADCs). A 2023 study in Bioconjugate Chemistry demonstrated the use of 5-(Azidomethyl)-2-ethyl-1,3-oxazole as a linker for attaching cytotoxic payloads to monoclonal antibodies. The resulting ADCs exhibited improved stability and efficacy in preclinical models, suggesting promise for future therapeutic applications. The study also emphasized the compound's compatibility with site-specific conjugation techniques, which are critical for reducing heterogeneity in ADC formulations.

Beyond its applications in drug development, 5-(Azidomethyl)-2-ethyl-1,3-oxazole has also been investigated as a tool for chemical proteomics. Researchers have utilized its azide moiety to enrich and identify low-abundance proteins in complex biological samples, as reported in a recent Nature Chemical Biology article. This approach, combined with mass spectrometry, has enabled the mapping of protein interaction networks and post-translational modifications, providing new insights into cellular signaling pathways.

In conclusion, 5-(Azidomethyl)-2-ethyl-1,3-oxazole (CAS: 2137543-20-3) represents a valuable scaffold in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to bioconjugation and proteomics. Its unique reactivity profile and compatibility with biological systems make it a promising candidate for future innovations in these fields. Ongoing research is expected to further elucidate its potential and expand its utility in addressing unmet medical needs.